Cas no 147861-18-5 (Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime)

• Product Name: Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime
• CAS No: 147861-18-5
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 3775078
• PubChem ID: 5919123
• Update Time: 2025-05-20

Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime
• N-[2-(1H-1,2,3-Benzotriazol-1-yl)-1-phenylethylidene]hydroxylamine
• 147861-18-5
• (NZ)-N-[2-(benzotriazol-1-yl)-1-phenylethylidene]hydroxylamine

• Inchi： 1S/C14H12N4O/c19-16-13(11-6-2-1-3-7-11)10-18-14-9-5-4-8-12(14)15-17-18/h1-9,19H,10H2
• InChI Key： CVCQLQGHGWRYIN-UHFFFAOYSA-N
• SMILES： C(=NO)(C1=CC=CC=C1)CN1C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 252.10111102Da
• Monoisotopic Mass: 252.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.3Ų

Additional information on Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime

Recent Advances in the Study of Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime (CAS: 147861-18-5)

Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime (CAS: 147861-18-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The information presented herein is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

The compound, characterized by the presence of a benzotriazole moiety and an oxime functional group, has been investigated for its unique chemical properties and interactions with biological targets. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The benzotriazole group, in particular, is known for its ability to participate in hydrogen bonding and π-π stacking interactions, which are critical for binding to biological macromolecules.

One of the key areas of research involving Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime is its potential as a scaffold for the design of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. The study utilized molecular docking and in vitro assays to elucidate the binding modes and structure-activity relationships (SAR) of these derivatives, providing valuable insights for further optimization.

In addition to its anticancer potential, recent research has explored the compound's utility in antimicrobial applications. A 2022 report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of benzotriazole-containing oxime derivatives, including Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime, and their evaluation against a panel of bacterial and fungal pathogens. The results indicated moderate to strong activity against Gram-positive bacteria, suggesting its potential as a lead compound for the development of new antibiotics.

Another notable advancement is the use of this compound in photodynamic therapy (PDT). A 2023 study in the European Journal of Medicinal Chemistry investigated the photophysical properties of Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime and its derivatives, revealing their ability to generate reactive oxygen species (ROS) upon light irradiation. This property makes them promising candidates for PDT, a non-invasive treatment modality for cancer and infectious diseases.

Despite these promising findings, challenges remain in the development of Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Nevertheless, the compound's versatility and demonstrated biological activities make it a valuable tool for chemical biology research and a potential starting point for drug discovery efforts.

In conclusion, Ethanone, 2-(1H-benzotriazol-1-yl)-1-phenyl-, oxime (CAS: 147861-18-5) represents a promising scaffold for the development of novel therapeutic agents. Recent studies have shed light on its diverse biological activities and potential applications in oncology, antimicrobial therapy, and photodynamic therapy. Continued research in this area is expected to yield further insights into its mechanism of action and optimize its pharmacological properties for clinical use.